Cas no 899744-79-7 (3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 899744-79-7
• MF: C₂₀H₂₃BrN₂O₂
• MW: 403.312824487686
• CID: 5460071
• Update Time: 2025-10-24

3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2-morpholino-2-(p-tolyl)ethyl)benzamide
• VU0504352-1
• 3-bromo-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]benzamide
• 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide

• Inchi： 1S/C20H23BrN2O2/c1-15-5-7-16(8-6-15)19(23-9-11-25-12-10-23)14-22-20(24)17-3-2-4-18(21)13-17/h2-8,13,19H,9-12,14H2,1H3,(H,22,24)
• InChI Key： UKAXXENNFWPZBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC(C1C=CC(C)=CC=1)N1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 420
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6

Additional information on 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide

Introduction to 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide (CAS No. 899744-79-7)

3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide, identified by its Chemical Abstracts Service (CAS) number 899744-79-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of benzamide derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its bromine substituent, methylphenyl group, and morpholine moiety, contribute to its unique chemical properties and biological interactions.

The benzamide core of 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide is a common pharmacophore in drug design, known for its ability to modulate various biological pathways. The presence of a bromine atom at the 3-position enhances its reactivity and allows for further functionalization, making it a valuable scaffold for synthetic chemists. Additionally, the morpholine ring introduces hydrogen bonding capabilities and influences the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. Studies have indicated that 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide exhibits potential as an inhibitor of certain kinases and enzymes involved in cancer progression. The combination of the bromine atom and morpholine group creates a favorable pharmacokinetic profile, suggesting that this compound could be a lead candidate for further optimization.

In vitro studies have demonstrated promising results regarding the anti-proliferative effects of 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide on various cancer cell lines. The compound's ability to disrupt microtubule formation and inhibit cell cycle progression has been particularly noteworthy. These findings align with the broader trend in oncology research, where targeting key regulatory pathways is essential for developing effective anti-cancer therapies.

The synthesis of 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. The introduction of the bromine substituent at the 3-position of the benzamide ring is a critical step, often achieved through electrophilic aromatic substitution reactions. Subsequent functionalization with the 4-methylphenyl group and morpholine moiety further refines the molecule's structure, enhancing its biological activity.

One of the most compelling aspects of 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide is its potential to serve as a scaffold for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and virtual screening, researchers can identify analogs with improved potency and selectivity. This approach has been instrumental in accelerating the discovery of novel therapeutic agents.

The morpholine ring in 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide not only contributes to its solubility but also plays a role in stabilizing protein-ligand interactions. This feature is particularly relevant in drug design, where optimizing binding affinity is crucial for therapeutic efficacy. Recent studies have highlighted the importance of hydrogen bonding networks in enhancing drug-receptor interactions, making morpholine-containing compounds attractive candidates for further exploration.

As research continues to uncover new biological targets and mechanisms, compounds like 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide are expected to play a pivotal role in next-generation drug development. The integration of synthetic chemistry with biopharmaceutical insights has opened up new avenues for therapeutic intervention, particularly in areas such as oncology and neurology.

The future prospects for 3-bromo-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide are promising, with ongoing studies focusing on its pharmacokinetic properties and potential clinical applications. As more data becomes available regarding its biological activity and safety profile, this compound may emerge as a valuable tool in precision medicine approaches.